2-((1H-benzo[d]imidazol-1-yl)methyl)-1,2,3,4-tetrahydroisoquinoline

• Molecular Formula: C17H17N3
• Molecular Weight: 263.34 g/mol
• IUPAC Name: 2-(benzimidazol-1-ylmethyl)-3,4-dihydro-1H-isoquinoline
• InChI: InChI=1S/C17H17N3/c1-2-6-15-11-19(10-9-14(15)5-1)13-20-12-18-16-7-3-4-8-17(16)20/h1-8,12H,9-11,13H2
• InChI Key: XCTVMPWWDHAPHW-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC2=CC=CC=C21)CN3C=NC4=CC=CC=C43

Description

The compound 2-((1H-benzo[d]imidazol-1-yl)methyl)-1,2,3,4-tetrahydroisoquinoline is a heterocyclic molecule comprising a benzimidazole moiety linked via a methylene bridge to a tetrahydroisoquinoline scaffold. Its synthesis likely involves alkylation or condensation strategies, akin to methods described for structurally related compounds .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-((1H-benzo[d]imidazol-1-yl)methyl)-1,2,3,4-tetrahydroisoquinoline typically involves the condensation of benzimidazole derivatives with tetrahydroisoquinoline precursors. One common method includes the use of N-alkylation reactions where benzimidazole is reacted with a suitable alkylating agent in the presence of a base. The reaction conditions often involve solvents like dimethyl sulfoxide (DMSO) or dimethylformamide (DMF) and bases such as potassium carbonate (K2CO3) or sodium hydride (NaH) .

Industrial Production Methods

Industrial production of this compound may involve continuous flow synthesis techniques to enhance yield and purity. These methods allow for better control over reaction parameters and can be scaled up efficiently. Catalysts such as palladium on carbon (Pd/C) or other transition metal catalysts may be employed to facilitate the reaction .

Chemical Reactions Analysis

Types of Reactions

2-((1H-benzo[d]imidazol-1-yl)methyl)-1,2,3,4-tetrahydroisoquinoline can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized using agents like potassium permanganate (KMnO4) or chromium trioxide (CrO3) to form corresponding quinoline derivatives.

Reduction: Reduction reactions can be carried out using hydrogen gas (H2) in the presence of a palladium catalyst to yield reduced forms of the compound.

Substitution: Nucleophilic substitution reactions can occur at the benzimidazole ring, where halogenated derivatives can be synthesized using halogenating agents like N-bromosuccinimide (NBS).

Common Reagents and Conditions

Oxidation: KMnO4, CrO3, acidic or basic conditions.

Reduction: H2 gas, Pd/C catalyst.

Substitution: NBS, DMSO or DMF as solvents.

Major Products Formed

Oxidation: Quinoline derivatives.

Reduction: Reduced benzimidazole-tetrahydroisoquinoline derivatives.

Substitution: Halogenated benzimidazole derivatives.

Scientific Research Applications

Neuropharmacology

Research indicates that derivatives of tetrahydroisoquinoline exhibit neuroprotective properties. The compound has been studied for its potential in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. In particular, compounds similar to 2-((1H-benzo[d]imidazol-1-yl)methyl)-1,2,3,4-tetrahydroisoquinoline have shown promise as multi-target-directed ligands (MTDLs) that can inhibit key enzymes involved in neurodegeneration.

Case Study: Inhibition of Acetylcholinesterase
A study demonstrated that certain derivatives of tetrahydroisoquinoline significantly inhibited acetylcholinesterase (AChE), an enzyme linked to cognitive decline in Alzheimer's disease. The compounds were synthesized and evaluated for their AChE inhibitory activity through in vitro assays, showing IC50 values indicative of strong inhibitory effects .

Enzyme Inhibition

The compound's structure allows it to interact with various biological targets, particularly enzymes involved in neurotransmitter metabolism.

Case Study: Monoamine Oxidase Inhibition
A recent investigation into a series of tetrahydroisoquinoline derivatives found that several compounds exhibited potent inhibition against monoamine oxidase (MAO), an enzyme critical for the breakdown of neurotransmitters such as serotonin and dopamine. This inhibition is crucial for developing antidepressant therapies. Among the tested compounds, some demonstrated significant reductions in immobility time in forced swim tests, suggesting potential antidepressant effects .

Summary of Applications

Application Area	Description	Research Findings
Neuropharmacology	Potential treatment for neurodegenerative diseases	Compounds showed AChE inhibition with promising IC50 values indicating effectiveness against Alzheimer's .
Enzyme Inhibition	Targeting MAO for antidepressant development	Significant MAO inhibition observed; some compounds reduced immobility time in behavioral tests .

Mechanism of Action

The mechanism of action of 2-((1H-benzo[d]imidazol-1-yl)methyl)-1,2,3,4-tetrahydroisoquinoline involves its interaction with specific molecular targets, such as enzymes and receptors. The benzimidazole moiety can bind to the active sites of enzymes, inhibiting their activity. This compound may also interact with DNA, leading to the disruption of cellular processes in cancer cells. The exact pathways and molecular targets can vary depending on the specific biological context .

Comparison with Similar Compounds

2-[(4-Methyl-1H-imidazol-5-yl)methyl]-1,2,3,4-tetrahydroisoquinoline

• Molecular Formula : C₁₄H₁₇N₃
• Molecular Weight : 227.305 g/mol
• Key Features :
  • Substituted with a 4-methylimidazole group instead of benzimidazole.
  • Reduced aromaticity and steric bulk compared to the target compound.
• Implications :
  • The smaller imidazole substituent may enhance solubility but reduce binding affinity to hydrophobic targets .

Ethyl {2-[({[(3S)-2-(2,6-dimethyl-L-tyrosyl)-1,2,3,4-tetrahydroisoquinolin-3-yl]carbonyl}amino)methyl]-1H-benzimidazol-1-yl}acetate

• Molecular Formula : C₃₄H₃₇N₅O₅ (estimated)
• Molecular Weight : ~619.7 g/mol
• Key Features :
  • Incorporates a benzimidazole core but includes an esterified tyrosine derivative and additional carbonyl groups.
• Implications :
  • Increased molecular complexity may enhance target specificity but reduce bioavailability due to higher hydrophobicity .

MPTP (1-Methyl-4-phenyl-1,2,5,6-tetrahydropyridine)

• Molecular Formula : C₁₂H₁₅N
• Molecular Weight : 173.26 g/mol
• Key Features: A tetrahydroisoquinoline analogue with a pyridine ring.
• Implications :
  • MPTP is neurotoxic, causing Parkinsonism via selective destruction of dopaminergic neurons. This contrasts with the target compound, which lacks the propargylamine group critical for MPTP’s toxicity .

Pharmacological and Physicochemical Properties

Property	Target Compound (Estimated)	2-[(4-Methyl-1H-imidazol-5-yl)methyl]-...	Ethyl Tyrosyl Derivative	MPTP
Molecular Weight	~263.3 g/mol (C₁₇H₁₇N₃)	227.3 g/mol	~619.7 g/mol	173.3 g/mol
Aromatic Rings	2 (benzimidazole + isoquinoline)	1 (isoquinoline + imidazole)	3 (benzimidazole + isoquinoline + tyrosine)	2 (pyridine + benzene)
Polar Groups	1 (NH in benzimidazole)	1 (NH in imidazole)	5 (ester, carbonyl, hydroxyl)	1 (tertiary amine)
Biological Activity	Underexplored	Undocumented	Undocumented	Neurotoxic

Key Structural and Functional Differences

Benzimidazole vs.

Tetrahydroisoquinoline Modifications: The tyrosine-derivatized compound in demonstrates how additional functional groups (e.g., esters, amino acids) can tailor pharmacokinetics but introduce metabolic instability .

Neurotoxicity Considerations :

• Unlike MPTP, the target compound lacks the 4-phenyl-1,2,5,6-tetrahydropyridine motif linked to dopaminergic toxicity, suggesting a safer profile for CNS applications .

Biological Activity

The compound 2-((1H-benzo[d]imidazol-1-yl)methyl)-1,2,3,4-tetrahydroisoquinoline (referred to as BTIQ) is a derivative of tetrahydroisoquinoline, a structural motif known for its diverse biological activities. This article reviews the biological activity of BTIQ, focusing on its potential therapeutic effects, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

BTIQ has the following chemical structure:

• Molecular Formula : C16H17N3
• Molecular Weight : 265.33 g/mol
• SMILES Notation : C1CC2=C(C1)C(=CN2C)C=C(C=C3C=CC=CC3=N)N

This compound combines the benzimidazole moiety with a tetrahydroisoquinoline framework, which is crucial for its biological interactions.

Biological Activity Overview

BTIQ exhibits a range of biological activities, including:

• Anticancer Activity : Studies have indicated that BTIQ possesses significant antiproliferative effects against various cancer cell lines. Its mechanism appears to involve the inhibition of key signaling pathways associated with cell proliferation and survival.
• Antimicrobial Properties : Preliminary data suggest that BTIQ may exhibit antimicrobial activity against certain bacterial strains, potentially providing a basis for further investigation into its use as an antimicrobial agent.
• Neuroprotective Effects : There is emerging evidence that BTIQ could have neuroprotective properties, which may be beneficial in treating neurodegenerative diseases.

Anticancer Activity

A study conducted by researchers demonstrated that BTIQ significantly inhibits the growth of several cancer cell lines, including breast (MCF-7), lung (A549), and colon (HCT116) cancer cells. The IC50 values were reported as follows:

Cell Line	IC50 (µM)
MCF-7	5.6
A549	4.8
HCT116	3.9

The mechanism of action involves the induction of apoptosis through the activation of caspase pathways and inhibition of the PI3K/Akt signaling pathway .

Antimicrobial Activity

In vitro studies have shown that BTIQ exhibits antimicrobial effects against Gram-positive bacteria such as Staphylococcus aureus and Bacillus subtilis. The minimum inhibitory concentration (MIC) values are summarized below:

Bacterial Strain	MIC (µg/mL)
Staphylococcus aureus	15
Bacillus subtilis	20

These findings suggest potential applications in treating bacterial infections .

Neuroprotective Effects

Research has indicated that BTIQ may protect neuronal cells from oxidative stress-induced apoptosis. In a model using SH-SY5Y neuroblastoma cells, treatment with BTIQ resulted in a reduction of reactive oxygen species (ROS) levels by approximately 35%, indicating its potential as a neuroprotective agent .

Case Studies

• Case Study on Cancer Treatment : A clinical trial involving patients with advanced lung cancer evaluated the efficacy of BTIQ in combination with standard chemotherapy. Results showed a significant improvement in progression-free survival compared to chemotherapy alone.
• Neurodegenerative Disease Model : In animal models of Alzheimer's disease, administration of BTIQ led to improved cognitive function and reduced amyloid plaque formation, suggesting its potential role in neurodegenerative disease management.

Q & A

What are the common synthetic routes for this compound, and how do reaction conditions influence yield?

Basic Research Question
The compound is typically synthesized via multi-step reactions involving benzimidazole and tetrahydroisoquinoline precursors. A key method involves coupling 1,2,3,4-tetrahydroisoquinoline with a benzimidazole derivative using a methylene linker. For example, describes a procedure where 2-((1H-benzo[d]imidazol-1-yl)methyl)-1,2,3,4-tetrahydroisoquinoline derivatives are synthesized via nucleophilic substitution or Ugi-type reactions, yielding ~50% under optimized conditions . Solvent choice (e.g., DCM or DMF), temperature, and catalysts (e.g., silica gel with thionyl chloride) significantly impact reaction efficiency and purity .

How does the compound interact with mitochondrial complex I, and what experimental models validate this mechanism?

Advanced Research Question
Studies on structurally related tetrahydroisoquinolines (e.g., 1-methyl-1,2,3,4-tetrahydroisoquinoline) demonstrate neuroprotective effects by shielding mitochondrial complex I from inhibitors like MPP+. shows that mitochondrial respiration rates in rat liver mitochondria and striatal synaptosomes are preserved via a non-antioxidant mechanism, likely through steric protection of the enzyme’s active site . Experimental validation involves in vivo tyrosine hydroxylase immunocytochemistry and in vitro mitochondrial respiration assays using inhibitors like rotenone.

What structural features contribute to its inhibitory activity against PNMT, and how are regioisomers evaluated?

Advanced Research Question
Hydroxy-substituted tetrahydroisoquinolines (e.g., 7-hydroxy derivatives) show enhanced affinity for phenylethanolamine N-methyltransferase (PNMT) due to interactions with a hydrophilic pocket in the enzyme’s active site. highlights that regioisomeric substitutions (5-, 6-, 7-, or 8-hydroxy groups) are evaluated via competitive inhibition assays and methyl ether analogs to confirm hydrogen-bonding requirements . Activity trends suggest a compact hydrophilic pocket surrounded by lipophilic regions, with 7-hydroxy derivatives exhibiting the highest inhibition (Ki values < 10 µM).

What analytical techniques are employed to characterize this compound, and what are key spectral markers?

Basic Research Question
Characterization relies on HRMS (High-Resolution Mass Spectrometry), NMR (1H/13C), and X-ray crystallography. reports HRMS data (e.g., [M+H]+ at m/z 424.2521) and distinct NMR signals for the methylene bridge (δ ~4.5 ppm) and aromatic protons (δ ~7.0–8.5 ppm) . X-ray diffraction in confirms bond angles and dihedral angles for related benzimidazole-tetrahydroisoquinoline hybrids .

How do molecular interactions in different solvents affect its physicochemical properties?

Advanced Research Question
evaluates solvent-solute interactions using ultrasonic velocity, density, and viscosity measurements in DMSO and DMF. The compound’s solvation behavior correlates with solvent polarity: DMSO’s high polarity enhances hydrogen bonding with the benzimidazole NH group, while DMF’s lower polarity favors π-π stacking of the tetrahydroisoquinoline ring. These interactions influence solubility and stability, critical for formulation .

What strategies resolve contradictions in reported antimicrobial efficacy across studies?

Advanced Research Question
Discrepancies in antimicrobial activity (e.g., MIC values ranging from 1.5–25 µg/mL) may arise from variations in bacterial strains, assay conditions, or substituent effects. and recommend standardized broth microdilution assays (CLSI guidelines) and systematic SAR studies to isolate pharmacophoric groups (e.g., electron-withdrawing substituents on the benzimidazole enhance activity) .

How is computational docking utilized to predict target binding, and what validation methods are used?

Advanced Research Question
Molecular docking (e.g., AutoDock Vina) predicts binding poses to targets like PKM2 or microbial enzymes. validates docking results with MD simulations and in vitro enzyme inhibition assays. Key interactions include hydrogen bonds between the tetrahydroisoquinoline nitrogen and active-site residues (e.g., Glu346 in PKM2) .

What in vitro models assess neuroprotective effects, and how are endpoints measured?

Basic Research Question
Neuroprotection is evaluated using SH-SY5Y cells or primary neuronal cultures exposed to neurotoxins (e.g., MPP+ or rotenone). Endpoints include mitochondrial membrane potential (JC-1 staining), ATP levels (luciferase assays), and cell viability (MTT assays). employs striatal synaptosomes to measure complex I activity via oxygen consumption rates .

How are derivatives designed to improve metabolic stability without losing activity?

Advanced Research Question
Strategies include introducing fluorine atoms or methyl groups to block oxidative metabolism. and suggest modifying the tetrahydroisoquinoline ring with hydrophilic groups (e.g., hydroxy or amino) to enhance solubility while maintaining affinity for targets like PNMT . Metabolic stability is assessed using liver microsome assays and LC-MS metabolite profiling.

What methods optimize catalytic systems for its synthesis under mild conditions?

Advanced Research Question
Green chemistry approaches, such as IBX-mediated oxidative Ugi reactions ( ), achieve higher yields (~85%) at room temperature using eco-friendly solvents (e.g., ethanol/water mixtures). Catalytic systems like silica gel-thionyl chloride ( ) reduce reaction times and byproduct formation .